N-(4-chlorobenzyl)-1-(methoxyacetyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-[(4-chlorophenyl)methylamino]-3-(4-methylphenyl)-1,2,4-triazol-1-yl]-2-methoxyethanone
• InChI: InChI=1S/C19H19ClN4O2/c1-13-3-7-15(8-4-13)18-22-19(24(23-18)17(25)12-26-2)21-11-14-5-9-16(20)10-6-14/h3-10H,11-12H2,1-2H3,(H,21,22,23)
• InChI Key: GHQHAZBMTZHEBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=N2)NCC3=CC=C(C=C3)Cl)C(=O)COC
• Molecular Formula: C19H19ClN4O2
• Molecular Weight: 370.8 g/mol

Description

N-(4-chlorobenzyl)-1-(methoxyacetyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine is a chemical compound that belongs to the triazole family. It has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been found to exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-1-(methoxyacetyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it is believed to act by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. This results in the disruption of membrane integrity and subsequent cell death. In addition, the compound has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of fungal and bacterial strains, as well as induce apoptosis in cancer cells. In addition, the compound has been found to exhibit anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-chlorobenzyl)-1-(methoxyacetyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine is its wide range of biological activities. It has been found to be effective against a variety of fungal and bacterial strains, as well as exhibit potent anticancer activity. In addition, the compound has been found to exhibit anti-inflammatory and analgesic properties. However, one of the limitations of the compound is its potential toxicity. Further studies are needed to determine the optimal dosage and toxicity levels of the compound.

Future Directions

There are several future directions for the study of N-(4-chlorobenzyl)-1-(methoxyacetyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine. One area of research could be the development of novel derivatives of the compound with improved biological activities. In addition, further studies are needed to determine the optimal dosage and toxicity levels of the compound. Another area of research could be the investigation of the compound's potential applications in the treatment of other diseases, such as inflammation and pain. Finally, the compound's mechanism of action could be further elucidated to better understand its biological activities.

Scientific Research Applications

N-(4-chlorobenzyl)-1-(methoxyacetyl)-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been found to exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties. It has been shown to be effective against a variety of fungal and bacterial strains, including Candida albicans, Escherichia coli, and Staphylococcus aureus. In addition, the compound has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, colon, and lung cancer.